Cas no 864074-05-5 (2-amino-3-fluoro-5-nitrophenol)

• Product Name: 2-amino-3-fluoro-5-nitrophenol
• CAS No: 864074-05-5
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 4253902
• Update Time: 2025-06-09

2-amino-3-fluoro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-3-fluoro-5-nitro-
• 2-amino-3-fluoro-5-nitrophenol

• Inchi： 1S/C6H5FN2O3/c7-4-1-3(9(11)12)2-5(10)6(4)8/h1-2,10H,8H2
• InChI Key： WLZOGUXZMWSMIA-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=CC(F)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-amino-3-fluoro-5-nitrophenol

Introduction to 2-amino-3-fluoro-5-nitrophenol (CAS No. 864074-05-5)

2-amino-3-fluoro-5-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 864074-05-5, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit potential applications in pharmaceutical development, agrochemical synthesis, and material science. The presence of both amino and nitro functional groups, combined with the fluorine atom, makes it a versatile intermediate for further chemical modifications and derivatization.

The structural motif of 2-amino-3-fluoro-5-nitrophenol features a benzene ring substituted with an amino group at the 2-position, a fluorine atom at the 3-position, and a nitro group at the 5-position. This specific arrangement imparts distinct electronic characteristics, including moderate acidity due to the amino group and electron-withdrawing effects from both the nitro and fluorine substituents. Such features are highly valuable in designing molecules with tailored reactivity and binding affinity for biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceuticals often leads to increased binding affinity and selectivity, making fluorinated compounds increasingly prevalent in drug discovery pipelines. 2-amino-3-fluoro-5-nitrophenol exemplifies this trend, as its structure provides a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 2-amino-3-fluoro-5-nitrophenol is its utility as a building block in organic synthesis. The combination of an amino group and nitro group allows for diverse functionalization pathways, including reduction of the nitro group to an amine, diazotization followed by coupling reactions, or nucleophilic aromatic substitution. Additionally, the fluorine atom can participate in various reactions such as cross-coupling reactions or serve as a handle for further derivatization using transition-metal catalysis.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 2-amino-3-fluoro-5-nitrophenol and its derivatives. For instance, flow chemistry techniques have been employed to improve reaction yields and scalability while minimizing waste. These innovations align with the broader push toward green chemistry principles, ensuring that the synthesis of complex molecules like 864074-05-5 is both sustainable and cost-effective.

Beyond its synthetic utility, 2-amino-3-fluoro-5-nitrophenol has shown promise in several areas of biomedical research. Studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The electron-deficient nature of the nitro and fluoro substituents can be leveraged to design molecules that interact selectively with protein kinases, potentially leading to novel anticancer therapies.

Furthermore, the unique electronic properties of this compound make it an attractive candidate for use in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to targeted cell destruction. The aromatic system of 2-amino-3-fluoro-5-nitrophenol could be modified to include photosensitizer moieties, enhancing its applicability in this therapeutic modality.

The role of computational chemistry has also become increasingly prominent in studying 2-amino-3-fluoro-5-nitrophenol and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and simulate reaction mechanisms with high accuracy. These computational approaches complement experimental efforts by providing insights into how structural modifications might influence biological activity.

In conclusion,2-amino-3-fluoro-5-nitrophenol (CAS No. 864074-05-5) represents a valuable compound in modern chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for synthetic innovation and biomedical applications. As research continues to uncover new methodologies for drug discovery and material science,864074-05-5 is poised to play an important role in shaping future advancements.